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Compound of Interest

Compound Name: BV6

Cat. No.: B15603896 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
BV6 is a potent, cell-permeable, bivalent Smac mimetic compound that acts as an antagonist

to Inhibitor of Apoptosis Proteins (IAPs). By mimicking the endogenous mitochondrial protein

Smac/DIABLO, BV6 binds to and promotes the degradation of IAP family members, including

cIAP1, cIAP2, and XIAP. This action liberates caspases from IAP-mediated inhibition, ultimately

leading to the induction of apoptosis or necroptosis in cancer cells. These characteristics make

BV6 a valuable tool for cancer research and a potential candidate for therapeutic development.

This document provides detailed protocols for the dissolution and storage of BV6, as well as an

overview of its mechanism of action to guide experimental design.

Data Presentation
BV6 Compound Properties

Property Value

Molecular Weight 1205.57 g/mol

Appearance White to off-white solid

Purity ≥95%
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Solubility of BV6
Solvent Concentration Notes

DMSO ≥ 100 mg/mL (82.95 mM)[1]

Use freshly opened DMSO as

it is hygroscopic, which can

affect solubility.[1]

DMSO 60 mg/mL[2] -

Aqueous Buffer Insoluble
BV6 is not directly soluble in

aqueous buffers.

Formulation 1 (for in vivo use) ≥ 2.5 mg/mL (2.07 mM)[1]
10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline.[1]

Formulation 2 (for in vivo use) ≥ 2.5 mg/mL (2.07 mM)[1]
10% DMSO, 90% (20% SBE-

β-CD in Saline).[1]

Formulation 3 (for in vivo use) ≥ 2.5 mg/mL (2.07 mM)[1] 10% DMSO, 90% Corn Oil.[1]

Storage and Stability of BV6
Form Storage Temperature Stability

Powder -20°C 3 years[1]

Powder 4°C 2 years[1]

In Solvent -80°C 2 years[1]

In Solvent -20°C 1 year[1]

Experimental Protocols
Protocol 1: Preparation of a High-Concentration Stock
Solution in DMSO
This protocol is suitable for preparing a stock solution for in vitro experiments.

Materials:
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BV6 compound (solid powder)

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile, polypropylene microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Procedure:

Pre-warm BV6: Allow the vial of BV6 powder to equilibrate to room temperature before

opening to prevent condensation of moisture.

Weighing: In a suitable weighing vessel, carefully weigh the desired amount of BV6 powder.

Dissolution:

Transfer the weighed BV6 powder to a sterile microcentrifuge tube.

Add the calculated volume of DMSO to achieve the desired concentration (e.g., for a 10

mM stock solution, add 82.95 µL of DMSO per 1 mg of BV6).

Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

If precipitation or phase separation is observed, gentle warming and/or sonication can be

used to aid dissolution.[1]

Sterilization (Optional): If required for your application, filter the stock solution through a 0.22

µm syringe filter compatible with DMSO.

Aliquoting and Storage:

Aliquot the stock solution into smaller, single-use volumes in sterile polypropylene tubes.

This is crucial to prevent product inactivation from repeated freeze-thaw cycles.[1]
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Store the aliquots at -80°C for long-term storage (up to 2 years) or at -20°C for shorter-

term storage (up to 1 year).[1]

Protocol 2: Preparation of an Aqueous Working Solution
for in vivo Administration
This protocol describes the preparation of a BV6 formulation suitable for animal studies, using

a co-solvent system.

Materials:

BV6 compound (solid powder)

Anhydrous, sterile DMSO

Sterile PEG300

Sterile Tween-80

Sterile Saline (0.9% NaCl)

Sterile conical tubes

Procedure:

Prepare a DMSO Stock: First, prepare a concentrated stock of BV6 in DMSO as described

in Protocol 1.

Co-solvent Mixture: In a sterile conical tube, prepare the vehicle by adding the solvents in

the following order, mixing after each addition:

10% DMSO (containing the dissolved BV6)

40% PEG300

5% Tween-80

45% Saline
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Final Formulation: The resulting mixture should be a clear solution.[1] If any precipitation

occurs, gentle warming may be required.

Administration: Use the freshly prepared formulation for in vivo administration. Do not store

this aqueous formulation for extended periods.

Mandatory Visualizations
Experimental Workflow for BV6 Dissolution and Storage
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Caption: Workflow for preparing and storing BV6 stock solutions.
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Simplified Signaling Pathway of BV6 Action
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Caption: BV6 antagonizes IAPs to induce apoptosis via NF-κB and TNFα.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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